ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate

• IUPAC Name: ethyl 2-(3-cyano-6-ethyl-5-methylpyridin-2-yl)sulfanylacetate
• InChI: InChI=1S/C13H16N2O2S/c1-4-11-9(3)6-10(7-14)13(15-11)18-8-12(16)17-5-2/h6H,4-5,8H2,1-3H3
• InChI Key: NAIFMSYVONBURM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C=C1C)C#N)SCC(=O)OCC
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate is a chemical compound with potential applications in organic synthesis and material science. Its unique molecular structure makes it a subject of interest for various chemical reactions and analyses.

Synthesis Analysis

Ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate derivatives have been synthesized via reactions involving chloropyridine dicarbonitriles and ethyl cyanoacetate. These reactions have shown to yield compounds with solid-state fluorescence properties (Chunikhin & Ershov, 2021).

Molecular Structure Analysis

The crystal structure of similar compounds like ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate has been studied, revealing a twist-boat conformation of the six-membered 1,3-dithiane ring. These studies help in understanding the molecular conformation and intermolecular interactions (Boukhedena et al., 2018).

Chemical Reactions and Properties

Compounds such as (E)-ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate have been synthesized, demonstrating applications in racemization-free esterification, thioesterification, amidation, and peptide bond formation. These reactions highlight the compound's reactivity and potential utility in organic synthesis (Chandra et al., 2018).

Physical Properties Analysis

The molecular structure and conformation of ethyl acetate, a related compound, have been determined through gas electron diffraction, providing insights into its structural parameters and conformers (Sugino et al., 1991).

Chemical Properties Analysis

The synthesis of compounds such as ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate showcases the diverse chemical properties and reactivity of these compounds, particularly in the context of antitumor activity (Liu et al., 2018).

Scientific Research Applications

Synthesis and Photophysical Properties

A study conducted by Ershov et al. (2019) on thieno[2,3-b]pyridine derivatives, which involved the synthesis of novel compounds including intermediates similar to "ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate", revealed insights into their spectral-fluorescent properties and the correlation with their chemical structure. The findings contribute to understanding the photophysical behavior of such compounds, potentially applicable in materials science (Ershov et al., 2019).

Heterocyclic Chemistry Applications

In the realm of heterocyclic chemistry, the work by Abdel-rahman, Bakhite, and Al-Taifi (2005) explores the synthesis of thieno[2,3-b]pyridine derivatives bearing the trifluoromethyl group, highlighting the versatility of compounds like "ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate" in creating novel heterocyclic structures. This research underscores the compound's utility in synthesizing diverse heterocycles, which have broad applications ranging from pharmaceuticals to materials science (Abdel-rahman et al., 2005).

Crystallography and Structural Analysis

The crystal structure analysis of ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate, a compound structurally related to "ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate", was presented by Boukhedena et al. (2018). This study offers valuable insights into the molecular conformation and stacking behaviors of such compounds, contributing to the fundamental understanding of their structural characteristics in the solid state (Boukhedena et al., 2018).

Organic Synthesis and Catalysis

Research by Zhu and Espenson (1996) on reactions catalyzed by methylrhenium trioxide includes the use of substrates similar to "ethyl [(3-cyano-6-ethyl-5-methylpyridin-2-yl)thio]acetate", demonstrating the compound's potential in organic synthesis and catalysis. This work highlights the versatility of such compounds in facilitating various organic reactions, contributing to the development of new synthetic methodologies (Zhu & Espenson, 1996).

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and properties. Ethyl cyanoacetate has hazard statements H302, H312, H319, H332 according to GHS labelling.